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Compound of Interest

Compound Name: JINJ-10229570

Cat. No.: B1672988

Audience: This document is intended for researchers, scientists, and drug development
professionals who require a standardized protocol for the preparation, handling, and storage of
JNJ-10229570 stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Introduction

JNJ-10229570 is a potent antagonist of the melanocortin 1 and 5 receptors (MC1R and
MC5R).[1][2][3] It is a small molecule compound that has been shown to inhibit sebaceous
gland differentiation and the production of sebum-specific lipids.[1][3] Accurate and
reproducible preparation of INJ-10229570 stock solutions is critical for ensuring the reliability
and validity of experimental results in preclinical research and drug development. Dimethyl
sulfoxide (DMSOQ) is a commonly used solvent for INJ-10229570 due to its high solubilizing
capacity.[2][4] This document provides a detailed protocol for preparing JNJ-10229570 stock
solutions in DMSQO, including information on its physicochemical properties, safety precautions,
and storage conditions.

Physicochemical Properties of JNJ-10229570

A comprehensive understanding of the physicochemical properties of INJ-10229570 is
essential for its proper handling and use in experimental settings.
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Property Value Source
N-[2,3-bis(2-
methoxyphenyl)-1,2,4-

IUPAC Name o ypheny) i [2]
thiadiazol-5(2H)-ylidene]-
benzenamine

CAS Number 524923-88-4 [2][4]15]

Molecular Formula C22H19N302S [2][41[5]

Molecular Weight 389.47 g/mol [4115]
Light yellow to yellow solid

Appearance [6]
powder

Purity >95% - 99.82% [1][2][5]

Solubility in DMSO

62.5 - 78 mg/mL (160.5 - 200.3
mM)

[1]14]6]

Experimental Protocols
Required Materials and Equipment

Materials:

Equipment:

o Calibrated analytical balance

o \ortex mixer

JNJ-10229570 powder

Sterile, disposable pipette tips

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), newly opened recommended[1][4][6]

Sterile, amber or opaque glass vials or polypropylene microcentrifuge tubes
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Bath sonicator (recommended to aid dissolution)[1][6]

Calibrated micropipettes

Personal Protective Equipment (PPE): Butyl rubber gloves, safety goggles, lab coat[7][8]

Chemical fume hood

Safety Precautions

e JNJ-10229570: Handle as a potentially hazardous chemical. Avoid inhalation of dust and
direct contact with skin and eyes.

o« DMSO: DMSO is a combustible liquid that can readily penetrate the skin, potentially carrying
dissolved substances with it.[8][9]

o Always handle DMSO within a chemical fume hood.[7]

o Wear appropriate PPE, including butyl gloves, safety goggles, and a lab coat.[8] Nitrile
gloves are not recommended as DMSO can penetrate them easily.[8]

o Keep DMSO away from heat, sparks, and open flames.[7][10][11]

o Ensure proper waste disposal according to institutional guidelines for hazardous chemical
waste.[8]

Preparation of a 10 mM JNJ-10229570 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for subsequent experimental dilutions.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of JNJ-
10229570 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672988#how-to-prepare-jnj-10229570-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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